Cas no 85650-47-1 (sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide)

• Product Name: sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide
• CAS No: 85650-47-1
• MF: C₇H₃ClF₃N₂NaO
• MW: 246.549501657486
• CID: 990825
• PubChem ID: 56842284
• Update Time: 2025-04-20

sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide Chemical and Physical Properties

Names and Identifiers

• sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide
• sodium,[2-chloro-5-(trifluoromethyl)phenyl]-nitrosoazanide
• NS00039009
• 85650-47-1
• DTXSID80234902
• EINECS 288-055-9

• Inchi： 1S/C7H4ClF3N2O.Na/c8-5-2-1-4(7(9,10)11)3-6(5)12-13-14;/h1-3H,(H,12,14);/q;+1/p-1
• InChI Key： IOJJSIUKDSOLCZ-UHFFFAOYSA-M
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1[N-]N=O.[Na+]

Computed Properties

• Exact Mass: 245.9783692g/mol
• Monoisotopic Mass: 245.9783692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.4Ų